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Compound of Interest

Compound Name: (R)-1-N-Boc-piperidine-2-ethanol

Cat. No.: B152149

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of (R)-1-N-Boc-piperidine-2-ethanol, a chiral
piperidine derivative commonly utilized as a versatile building block in the synthesis of complex
molecules and active pharmaceutical ingredients. Its unique structural features, combining a
Boc-protected amine and a primary alcohol on a chiral piperidine scaffold, make it a valuable
intermediate in medicinal chemistry and drug discovery.

Chemical Properties and Identification

(R)-1-N-Boc-piperidine-2-ethanol is characterized by the following molecular formula and
weight. The tert-butoxycarbonyl (Boc) protecting group on the piperidine nitrogen enhances its
solubility in organic solvents and allows for controlled reactions in subsequent synthetic steps.

Parameter Value References
Molecular Formula C12H23NO3 [1112][3]
Molecular Weight 229.32 g/mol [11121[3]

CAS Number 250249-85-5 [1][3]

Synthesis Protocol
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A general and efficient method for the preparation of (R)-1-N-Boc-piperidine-2-ethanol
involves the reduction of the corresponding carboxylic acid, (R)-2-(1-(tert-
butoxycarbonyl)piperidin-2-yl)acetic acid.

Reduction of (R)-2-(1-(tert-butoxycarbonyl)piperidin-2-
yl)acetic acid

This protocol details the reduction of the carboxylic acid to the primary alcohol using lithium
aluminium hydride (LAH), a potent reducing agent.

Materials:

(R)-2-(1-(tert-butoxycarbonyl)piperidin-2-yl)acetic acid
o Anhydrous Dichloromethane (CHzClz2)

e Lithium aluminium hydride (LAH) 2.0 M solution in THF
o Ethyl acetate

o Saturated sodium bicarbonate (NaHCOs) solution

o Water

e Brine

e Anhydrous sodium sulfate (Na2S0a4)

Argon gas
Procedure:

e Dissolve (R)-2-(1-(tert-butoxycarbonyl)piperidin-2-yl)acetic acid (e.g., 2.0 g, 8.7 mmol) in
anhydrous CH2Clz (20 mL) in a reaction vessel.[1]

e Under an inert argon atmosphere, add a 2.0 M solution of lithium aluminium hydride in THF
(e.g., 7.23 mL, 13.05 mmol) dropwise to the solution.[1]
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» Heat the reaction mixture to 55 °C and stir for 4 hours.[1]

 After the reaction is complete, cool the mixture to room temperature.[1]

e Dilute the mixture with ethyl acetate (20 mL).[1]

o Carefully quench the reaction by adding saturated NaHCOs solution (3 mL).[1]

» Concentrate the resulting solution under reduced pressure to remove the solvents.[1]
e Add CH2Cl2 (20 mL) to the residue.[1]

e Wash the organic layer sequentially with water and brine.[1]

e Dry the organic layer over anhydrous Naz2SOa.[1]

» Concentrate the dried organic layer under reduced pressure to yield (R)-1-N-Boc-piperidin-2-
yl-ethanol as a light-colored oil.[1] A typical yield for this procedure is approximately 91.9%.

[1]

Experimental Workflow Visualization

The following diagram illustrates the key steps in the synthesis of (R)-1-N-Boc-piperidine-2-
ethanol from its carboxylic acid precursor.

Start: (R)-2-(1-(tert-b

(tert-butoxycarbonyi) d Reagent d HainTHF ISR Quenching
piperidin-2-y)acetic acid in CH2CI2 with saturated NaHCO3

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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